Methyl 4-(5-bromo-1,3,4-thiadiazol-2-yl)butanoate

• IUPAC Name: methyl 4-(5-bromo-1,3,4-thiadiazol-2-yl)butanoate
• InChI: InChI=1S/C7H9BrN2O2S/c1-12-6(11)4-2-3-5-9-10-7(8)13-5/h2-4H2,1H3
• InChI Key: YWSQMGWPKMPUQU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCCC1=NN=C(S1)Br
• Molecular Formula: C7H9BrN2O2S
• Molecular Weight: 265.13 g/mol

Description

Methyl 4-(5-bromo-1,3,4-thiadiazol-2-yl)butanoate, also known as Boc-5-Br-Thz-OCH3, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound has been found to have potential applications in the field of medicinal chemistry, particularly in drug discovery and development.

Scientific Research Applications

• Organic Synthesis and Catalysis :

  • Thiazolium-ion-based organic ionic liquids, related to the methyl 4-(5-bromo-1,3,4-thiadiazol-2-yl)butanoate structure, are used to promote benzoin condensation of benzaldehyde, demonstrating their utility in organic synthesis and as catalysts (Davis & Forrester, 1999).

• Photodynamic Therapy for Cancer Treatment :

  • Compounds with 1,3,4-thiadiazol moiety have shown potential as Type II photosensitizers for cancer treatment in photodynamic therapy. These compounds, due to their high singlet oxygen quantum yield and good fluorescence properties, could be effective in this therapeutic approach (Pişkin, Canpolat, & Öztürk, 2020).

• Photovoltaic Device Application :

  • Certain polymers containing 1,3,4-thiadiazole units have been used to fabricate organic photovoltaic cells. These polymers exhibit broad absorption and are beneficial in enhancing the power conversion efficiency of solar cells (Lee et al., 2010).

• Anticancer Agents :

  • Novel pharmacophores containing the thiazole moiety, which is structurally similar to this compound, have been synthesized and evaluated as potent anticancer agents. These compounds have shown promising results against specific cancer cell lines (Gomha et al., 2017).

• Antimicrobial and Antifungal Activities :

  • Various derivatives of 1,3,4-thiadiazole have been synthesized and shown to possess significant antibacterial and antifungal activities. These compounds could be potential candidates for developing new antimicrobial agents (Lamani et al., 2009).

Future Directions

: Sigma-Aldrich: 5-Methyl-1,3,4-thiadiazol-2-ol : Synthesis and biological evaluation of new 1,3,4-thiadiazole derivatives : Design, synthesis, and biological evaluation of 1-(5-(benzylthio …) : 4-Methyl-7-((2-((5-methyl-1,3,4-thiadiazol-2-yl)thio)ethyl)thio … : Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review

Mechanism of Action

Target of Action

It is known that thiadiazole derivatives, which include this compound, have a broad spectrum of biological activities and can interact strongly with biological targets .

Mode of Action

The mesoionic character of the thiadiazole ring allows thiadiazole-containing compounds to cross cellular membranes , which could be a key factor in their interaction with their targets.

Biochemical Pathways

Thiadiazole derivatives are known to exert a broad spectrum of biological activities, suggesting they may affect multiple pathways .

Result of Action

Some thiadiazole derivatives have been shown to display anticancer activities in various in vitro and in vivo models , suggesting potential cytotoxic effects.